Phenyl 4-chloro-2-nitrobenzenesulfonate

• IUPAC Name: phenyl 4-chloro-2-nitrobenzenesulfonate
• InChI: InChI=1S/C12H8ClNO5S/c13-9-6-7-12(11(8-9)14(15)16)20(17,18)19-10-4-2-1-3-5-10/h1-8H
• InChI Key: QMKLRUYIBUJJEU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OS(=O)(=O)C2=C(C=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C12H8ClNO5S
• Molecular Weight: 313.71 g/mol

Description

Phenyl 4-chloro-2-nitrobenzenesulfonate is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly used as a reagent in organic synthesis, and its unique properties make it a valuable tool for studying various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of Phenyl 4-chloro-2-nitrobenzenesulfonate involves the formation of a covalent bond between the compound and the target amino acid residue in a protein. This covalent bond can lead to changes in the protein's structure and function, which can be used to study the enzyme-catalyzed reactions.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including inhibition of enzyme activity and disruption of protein structure. These effects can be used to study the role of specific enzymes and proteins in various biological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Phenyl 4-chloro-2-nitrobenzenesulfonate in lab experiments is its high selectivity for specific amino acid residues in proteins. This allows researchers to selectively modify and study individual proteins and enzymes. However, the use of this compound can also be limited by its potential toxicity and the need for careful handling and disposal.

Future Directions

There are many potential future directions for research on Phenyl 4-chloro-2-nitrobenzenesulfonate. One area of interest is the development of new methods for synthesizing and modifying this compound, which could lead to new applications in scientific research. Another area of focus is the use of this compound in the study of specific enzymes and proteins involved in various biological processes, including disease pathways and drug metabolism. Additionally, the potential use of this compound in the development of new drugs and therapies is an area of ongoing research.

Synthesis Methods

Phenyl 4-chloro-2-nitrobenzenesulfonate can be synthesized through a variety of methods, including the reaction of phenol with chlorosulfonic acid and nitric acid. This process results in the formation of a yellow crystalline solid that is highly soluble in organic solvents.

Scientific Research Applications

Phenyl 4-chloro-2-nitrobenzenesulfonate has been used in a wide range of scientific research applications, including the study of enzyme kinetics, protein structure, and DNA sequencing. This compound is particularly useful for studying the mechanisms of enzyme-catalyzed reactions, as it can be used to selectively modify specific amino acid residues in proteins.